Cas no 1989671-91-1 (5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid hydrochloride)

5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid hydrochloride structure
1989671-91-1 structure
Product Name:5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid hydrochloride
CAS No:1989671-91-1
MF:C7H9ClN2O3
MW:204.61096072197
MDL:MFCD30342971
CID:4633013
PubChem ID:122164524
Update Time:2025-07-23

5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
    • AT14801
    • Z2583036296
    • 5,6-DIHYDRO-8H-IMIDAZO[2,1-C][1,4]OXAZINE-3-CARBOXYLIC ACID HCL
    • 6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid;hydrochloride
    • 5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid hydrochloride
    • MDL: MFCD30342971
    • Inchi: 1S/C7H8N2O3.ClH/c10-7(11)5-3-8-6-4-12-2-1-9(5)6;/h3H,1-2,4H2,(H,10,11);1H
    • InChI Key: RZNLOKUSVQXFMZ-UHFFFAOYSA-N
    • SMILES: Cl.O1CC2=NC=C(C(=O)O)N2CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Topological Polar Surface Area: 64.4

5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM463576-100mg
5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 95%+
100mg
$520 2023-02-26
Chemenu
CM463576-250mg
5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 95%+
250mg
$731 2023-02-26
Chemenu
CM463576-500mg
5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 95%+
500mg
$1139 2023-02-26
Chemenu
CM463576-1g
5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 95%+
1g
$1451 2023-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1690658-1g
5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 98%
1g
¥12808 2023-02-26
AstaTech
AT14801-0.25/G
5,6-DIHYDRO-8H-IMIDAZO[2,1-C][1,4]OXAZINE-3-CARBOXYLIC ACID HCL
1989671-91-1 95%
0.25g
$609 2023-09-19
AstaTech
AT14801-1/G
5,6-DIHYDRO-8H-IMIDAZO[2,1-C][1,4]OXAZINE-3-CARBOXYLIC ACID HCL
1989671-91-1 95%
1g
$1235 2023-09-19
Enamine
EN300-307190-0.05g
5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 95.0%
0.05g
$275.0 2025-03-19
Enamine
EN300-307190-0.1g
5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 95.0%
0.1g
$410.0 2025-03-19
Enamine
EN300-307190-0.25g
5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride
1989671-91-1 95.0%
0.25g
$586.0 2025-03-19

Additional information on 5H,6H,8H-imidazo2,1-c1,4oxazine-3-carboxylic acid hydrochloride

Introduction to 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride (CAS No. 1989671-91-1)

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride, identified by its CAS number 1989671-91-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[2,1-c][1,4]oxazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery and development.

The imidazo[2,1-c][1,4]oxazine scaffold is characterized by a fused ring system consisting of an imidazole ring connected to an oxazine ring. This unique structural configuration imparts distinct electronic and steric properties to the molecule, which can be exploited for modulating biological targets. The presence of a carboxylic acid group at the 3-position and the hydrochloride salt form suggests potential for further functionalization and interaction with biological receptors.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their ability to engage with various biological targets with high specificity. The imidazo[2,1-c][1,4]oxazine core has been explored in several drug candidates targeting inflammatory diseases, infectious diseases, and cancer. For instance, derivatives of this scaffold have shown promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

One of the most compelling aspects of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride is its potential as a lead compound for the development of novel therapeutics. The carboxylic acid moiety provides a site for covalent binding or further derivatization, allowing chemists to tailor the molecule's properties for specific biological outcomes. Additionally, the hydrochloride salt form improves its pharmacokinetic profile by enhancing solubility in aqueous media.

Recent studies have highlighted the importance of imino acids and related derivatives in medicinal chemistry. The structural features of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride align well with this trend, as it incorporates both imidazole and oxazine rings—both of which are known to exhibit significant biological activity. The carboxylic acid group at the 3-position further extends its potential utility in drug design.

The synthesis of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include cyclization reactions under controlled temperatures and the use of catalytic systems to facilitate bond formation between the imidazole and oxazine moieties.

In terms of biological activity,5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride has shown potential in preclinical studies as an inhibitor of certain enzymes and receptors involved in disease pathways. For example, it has demonstrated inhibitory effects on COX-2, an enzyme implicated in pain and inflammation. Such findings underscore its significance as a candidate for further exploration in therapeutic contexts.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility、metabolic stability、and bioavailability. The hydrochloride salt form of 5H,6H、8H-imidazo[2、1-c][14]oxazine-3-carboxylic acid hydrochloride contributes positively to these aspects by improving solubility in water-based environments. This enhancement is crucial for formulation development and ensuring effective delivery to target tissues.

Moreover,5H、6H、8H-imidazo[21c][14]oxazine-3-carboxylic acid hydrochloride exhibits interesting pharmacokinetic profiles in animal models。 Studies have indicated that it can be efficiently absorbed following oral administration,with moderate distribution throughout the body。 These findings suggest that it may have therapeutic relevance across multiple disease indications。

The compound's structural diversity also makes it a valuable tool for understanding structure-activity relationships (SAR) within the imidazo[21c][14]oxazine class。 By systematically modifying substituents on different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity。 This knowledge is instrumental in designing more effective drug candidates。

In conclusion,5H、6H、8H-imidazo[21c][14]oxazine-3-carboxylic acid hydrochloride (CAS No. 198967191) represents a promising candidate for further pharmaceutical exploration。 Its unique structural features, combined with its demonstrated biological activity, make it an attractive lead compound for drug development。 As research progresses, this compound is likely to play a significant role in advancing therapeutic strategies across various medical disciplines。

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.